Cas no 1261573-50-5 (2-(Hydroxymethyl)-6-methylbenzonitrile)

• Product Name: 2-(Hydroxymethyl)-6-methylbenzonitrile
• CAS No: 1261573-50-5
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4794132
• Update Time: 2025-06-09

2-(Hydroxymethyl)-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-6-methylbenzonitrile
• 2-Cyano-3-methylbenzyl alcohol
• 2-Hydroxymethyl-6-methylbenzonitrile

• Inchi： 1S/C9H9NO/c1-7-3-2-4-8(6-11)9(7)5-10/h2-4,11H,6H2,1H3
• InChI Key： NQIFUJCHWAUTCO-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.1
• Topological Polar Surface Area: 44

Additional information on 2-(Hydroxymethyl)-6-methylbenzonitrile

Introduction to 2-(Hydroxymethyl)-6-methylbenzonitrile (CAS No: 1261573-50-5)

2-(Hydroxymethyl)-6-methylbenzonitrile, identified by its CAS number 1261573-50-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitrile derivative features a unique structural configuration that has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both a hydroxymethyl group and a methyl substituent on the benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical syntheses.

The compound's molecular structure, characterized by a benzonitrile core with functional groups at the 2- and 6-positions, enables diverse chemical transformations. These include nucleophilic additions, condensation reactions, and functional group interconversions, which are pivotal in constructing more complex molecular architectures. In recent years, the interest in such derivatives has surged due to their role in developing novel therapeutic agents targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(Hydroxymethyl)-6-methylbenzonitrile in the synthesis of bioactive molecules. For instance, studies have demonstrated its incorporation into heterocyclic frameworks, which are known for their pharmacological properties. The benzonitrile moiety, in particular, is a common pharmacophore found in many drugs, contributing to activities such as anti-inflammatory, antimicrobial, and anticancer effects. The hydroxymethyl group further enhances the compound's versatility by allowing for further derivatization into alcohols, ethers, or esters, broadening its applications.

In the context of drug discovery, 2-(Hydroxymethyl)-6-methylbenzonitrile has been explored as a precursor for small molecule inhibitors. Researchers have leveraged its reactivity to develop compounds that modulate enzyme activity or interact with specific protein targets. For example, modifications of this scaffold have led to the identification of molecules with potential applications in treating neurological disorders. The methyl group at the 6-position also plays a crucial role in fine-tuning the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

The synthesis of 2-(Hydroxymethyl)-6-methylbenzonitrile typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include formylation followed by methylation or direct functionalization of the benzene ring. The choice of methodology often depends on factors such as yield, purity, and scalability. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic approaches, aligning with the growing emphasis on green chemistry principles.

Evaluation of the compound's physicochemical properties is essential for understanding its behavior in biological systems. Parameters such as solubility, melting point, and stability under various conditions provide critical insights into its potential pharmaceutical applicability. Additionally, computational studies using molecular modeling techniques have been instrumental in predicting how 2-(Hydroxymethyl)-6-methylbenzonitrile interacts with biological targets at the molecular level.

The role of 2-(Hydroxymethyl)-6-methylbenzonitrile extends beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a viable candidate for developing advanced materials with specific optical or electronic properties. In agrochemistry, derivatives of this compound have shown promise as intermediates for synthesizing pesticides and herbicides that exhibit improved efficacy and environmental safety.

Ongoing research continues to uncover new applications and refine synthetic methodologies for 2-(Hydroxymethyl)-6-methylbenzonitrile. Collaborative efforts between academia and industry are driving innovation in this field, leading to novel compounds with enhanced therapeutic profiles. As our understanding of molecular interactions deepens, the significance of such versatile intermediates like this one is likely to grow further.